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Compound of Interest

Compound Name: tert-butyl butanoate

Cat. No.: B3395247

This technical guide provides a comprehensive overview of tert-butyl butanoate, including its
nomenclature, physicochemical properties, and detailed experimental protocols for its synthesis
and analysis. This document is intended for researchers, scientists, and professionals in the
fields of chemistry and drug development.

Nomenclature

The standard IUPAC name for the compound is tert-butyl butanoate.[1] It is also known by
several synonyms, which are listed below:

o tert-Butyl butyrate[1][2][3][4]
» Butanoic acid, 1,1-dimethylethyl ester[1][2][3][4]
» Butyric acid, tert-butyl ester[4]

Physicochemical Properties

The key physical and chemical properties of tert-butyl butanoate are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula CsH1602 [11[31[5]
Molecular Weight 144.21 g/mol [11[31[5]
Boiling Point 143.6 °C at 760 mmHg [3]
Density 0.878 g/cm? [3]
Flash Point 39.1°C [3]
Refractive Index 1.412 [3]
Vapor Pressure 5.3 mmHg at 25°C [3]

Limited solubility in water,
miscible with organic solvents

Solubilit
Y like ethanol and diethyl ether.

[4]

Colorless to pale yellow liquid
Appearance . .
with a fruity odor.[4]

Logical Relationship Diagram

The following diagram illustrates the nomenclature and classification of tert-butyl butanoate.
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tert-Butyl Butanoate

}

Synonyms
| i I

tert-Butyl butyrate @c acid, 1,1—dimethyleth@ Butyric acid, tert-butyl ester

IUPAC Name:
tert-butyl butanoate

Classification:
Ester
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Start: Mix tert-butyl alcohol,
base, and ether

Add Butanoyl Chloride

(dropwise, with cooling)

Reflux for 2 hours

Aqueous Workup:
Wash with HCI, H20, NaHCOs

Dry organic layer
(anhydrous Naz2S0a4)

Purification:
Fractional Distillation

Product:
tert-Butyl Butanoate
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Start: Prepare Standards
and Sample Solutions

Set up GC-FID Parameters

(Temperatures, Flow Rate)

Inject Standards and Sample
into GC

Acquire Chromatograms

Quantitative Analysis:
Generate Calibration Curve
and Determine Concentration

Qualitative Analysis:
Compare Retention Times

End: Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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